Cas no 1223913-47-0 (2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide)

• Product Name: 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide
• CAS No: 1223913-47-0
• MF: C₂₂H₂₄BrN₃O₂S
• MW: 474.4139
• CID: 5344622
• Update Time: 2025-07-20

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-[4-(diethylamino)-2-methylphenyl]acetamide
• 2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(4-(diethylamino)-2-methylphenyl)acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide
• 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]thio}-N-[4-(diethylamino)-2-methylphenyl]acetamide

• Inchi： 1S/C22H24BrN3O2S/c1-4-26(5-2)18-9-10-19(15(3)11-18)25-21(27)14-29-22-24-13-20(28-22)16-7-6-8-17(23)12-16/h6-13H,4-5,14H2,1-3H3,(H,25,27)
• InChI Key： FASLWSAGJPZNCM-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C1=C([H])N=C(O1)SC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 522
• XLogP3: 5.7
• Topological Polar Surface Area: 83.7

Additional information on 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide

Comprehensive Overview of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide (CAS No. 1223913-47-0)

The compound 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide, identified by its CAS No. 1223913-47-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3-oxazole core and diethylamino substituent, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's bromophenyl and acetamide moieties are often highlighted in discussions about structure-activity relationships (SAR), a hot topic in AI-driven drug design. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, aligning with the growing trend of in silico screening in pharmaceutical research.

The synthesis of CAS No. 1223913-47-0 involves multi-step organic reactions, with the oxazole-sulfanyl linkage serving as a critical synthetic intermediate. Its N-[4-(diethylamino)-2-methylphenyl] group enhances solubility, a property highly sought after in bioavailability optimization. This aligns with current industry focus on drug-likeness and Lipinski's Rule of Five, which are frequently searched terms in pharmacokinetics forums.

From an analytical perspective, this compound's characterization typically employs HPLC-MS and NMR spectroscopy, techniques central to quality control in API manufacturing. Its 3-bromophenyl moiety also makes it a subject of interest in cross-coupling reactions, a staple in modern organometallic chemistry. These aspects resonate with the increasing popularity of green chemistry and catalysis in synthetic methodologies.

Ongoing research explores its potential in neurodegenerative disease models, particularly due to the diethylamino group's ability to enhance blood-brain barrier penetration. This connects with widespread public interest in Alzheimer's therapeutics and Parkinson's research, as evidenced by search engine trends. Furthermore, its oxazole scaffold is being investigated for anti-inflammatory properties, tapping into the booming market for immunomodulators.

In conclusion, 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-[4-(diethylamino)-2-methylphenyl]acetamide represents a multifaceted compound with diverse research applications. Its structural complexity and functional group arrangement position it at the intersection of medicinal chemistry, computational biology, and pharmaceutical development, making it a compelling subject for both academic and industrial investigations.